Cas no 2432-79-3 (Hexanethioic acid,S-butyl ester)

Hexanethioic acid,S-butyl ester structure
2432-79-3 structure
Product Name:Hexanethioic acid,S-butyl ester
CAS No:2432-79-3
MF:C10H20OS
MW:188.330202102661
CID:273004
PubChem ID:17080
Update Time:2025-04-19

Hexanethioic acid,S-butyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanethioic acid,S-butyl ester
    • S-Butyl hexanethioate
    • S-butan-2-yl hexanethioate
    • SEC-BUTYL THIOHEXANOATE
    • 2432-79-3
    • DTXSID50947153
    • Inchi: 1S/C10H20OS/c1-4-6-7-8-10(11)12-9(3)5-2/h9H,4-8H2,1-3H3
    • InChI Key: DULPHMZIKOTNJW-UHFFFAOYSA-N
    • SMILES: S(C(CCCCC)=O)C(C)CC

Computed Properties

  • Exact Mass: 188.1236
  • Monoisotopic Mass: 188.123
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.4A^2
  • XLogP3: 3.9

Experimental Properties

  • Density: 0.918
  • Boiling Point: 242.7°C at 760 mmHg
  • Flash Point: 87.3°C
  • Refractive Index: 1.461
  • PSA: 17.07
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